BENG“@ Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Formamidine
Hydroiodide (FAI) Stability

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Formamidine Hydroiodide
CAS No.: 879643-71-7
Cat. No.: B1342929
Get Quote
. J

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for Formamidine Hydroiodide (FAI). This resource
is designed to provide in-depth technical guidance and troubleshooting for researchers
encountering stability issues with FAI, a critical precursor in perovskite solar cell fabrication and
a versatile reagent in organic synthesis. As Senior Application Scientists, we have compiled
this guide based on field-proven insights and authoritative literature to help you navigate the
challenges of working with this hygroscopic and reactive compound.

Part 1: Frequently Asked Questions (FAQS) -
Understanding FAI Instability

This section addresses the most common questions regarding the stability of Formamidine
Hydroiodide in ambient conditions.

Question 1: My FAI powder has turned yellow/brownish. What is causing this discoloration and
is the material still usable?
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Answer: The yellow to brownish discoloration of FAI powder is a clear indicator of degradation.
This is primarily caused by the oxidation of the iodide anion (I7) to iodine (I2) in the presence of
oxygen and moisture.[1] The formamidinium cation itself can also undergo decomposition. The
usability of the discolored FAI depends on the extent of degradation. For high-performance
applications like perovskite solar cells, it is crucial to use high-purity, white FAL[1] Impurities
can act as charge traps and recombination centers, severely impacting device efficiency and
stability. For less sensitive applications, the material might still be usable, but it is highly
recommended to purify it before use.

Question 2: I've noticed a significant change in the performance of my perovskite solar cells
fabricated with FAI, even though the powder looked fine. What could be the issue?

Answer: Inconsistent device performance, despite using visually acceptable FAI, often points to
subtle degradation that isn't immediately obvious. Formamidine hydroiodide is highly
hygroscopic, meaning it readily absorbs moisture from the air.[1][2] This absorbed water can
initiate degradation cascades even within a seemingly well-sealed container. Furthermore,
exposure to light can accelerate degradation. The synergistic effect of humidity and oxygen is
particularly detrimental, leading to the formation of undesired phases and defects in the
perovskite film.[3][4]

Question 3: What are the primary degradation pathways of FAI under ambient conditions?

Answer: The degradation of FAI is a complex process influenced by several environmental
factors. The main pathways include:

e Hydrolysis: In the presence of moisture, FAI can hydrolyze. The formamidinium cation is
susceptible to hydrolysis, especially under non-neutral pH conditions.[1]

» Oxidation: The iodide anion is prone to oxidation by atmospheric oxygen, particularly when
dissolved in water, forming various iodine oxide species like iodate (10s7).[1][3] This process
is often accelerated by light.

o Thermal Decomposition: At elevated temperatures, FAlI can decompose into several
products, including s-triazine, ammonia, and hydrogen cyanide.[1][5][6] While the
decomposition temperature is relatively high (around 242 °C), prolonged exposure to
moderate heat can still lead to gradual degradation.[2][7][8]
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Below is a simplified diagram illustrating the key degradation triggers for FAI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Formamidine Hydroiodide | 879643-71-7 | Benchchem [benchchem.com]
2. downloads.ossila.com [downloads.ossila.com]

3. Synergistic Role of Water and Oxygen Leads to Degradation in Formamidinium-Based
Halide Perovskites - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Thermodynamic and Kinetic Aspects of Formamidinium Lead lodide Thermal
Decomposition - PMC [pmc.ncbi.nlm.nih.gov]

6. Bulk and interfacial decomposition of formamidinium iodide (HC(NH2)2l) in contact with
metal oxide - Materials Advances (RSC Publishing) [pubs.rsc.org]

7. Formamidine Hydroiodide | 879643-71-7 | Tokyo Chemical Industry Co., Ltd.(JP)
[tcichemicals.com]

8. Formamidine Hydroiodide | 879643-71-7 | Tokyo Chemical Industry Co., Ltd.(JP)
[tcichemicals.com]

To cite this document: BenchChem. [Technical Support Center: Formamidine Hydroiodide
(FAI) Stability]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342929/docs#technical-support-center-
formamidine-hydroiodide-fai-stability]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1342929/docs?utm_src=pdf-body-img#technical-support-center-formamidine-hydroiodide-fai-stability
https://www.benchchem.com/product/b1342929?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/b1342929
https://downloads.ossila.com/msds/formamidinium-iodide-fai.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10655111/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10655111/
https://www.researchgate.net/publication/349254546_Grain_Transformation_and_Degradation_Mechanism_of_Formamidinium_and_Cesium_Lead_Iodide_Perovskite_under_Humidity_and_Light
https://pmc.ncbi.nlm.nih.gov/articles/PMC8521522/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8521522/
https://pubs.rsc.org/en/content/articlelanding/2020/ma/d0ma00624f
https://pubs.rsc.org/en/content/articlelanding/2020/ma/d0ma00624f
https://www.tcichemicals.com/JP/en/p/F1263
https://www.tcichemicals.com/JP/en/p/F1263
https://www.tcichemicals.com/JP/en/p/F0974
https://www.tcichemicals.com/JP/en/p/F0974
https://www.benchchem.com/product/b1342929/docs#technical-support-center-formamidine-hydroiodide-fai-stability
https://www.benchchem.com/product/b1342929/docs#technical-support-center-formamidine-hydroiodide-fai-stability
https://www.benchchem.com/product/b1342929/docs#technical-support-center-formamidine-hydroiodide-fai-stability
https://www.benchchem.com/product/b1342929/docs#technical-support-center-formamidine-hydroiodide-fai-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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